Cas no 155170-46-0 ((Z)-3-(1H-Imidazol-2-yl)acrylic acid)

• Product Name: (Z)-3-(1H-Imidazol-2-yl)acrylic acid
• CAS No: 155170-46-0
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 5915919
• PubChem ID: 53230707
• Update Time: 2025-05-25

(Z)-3-(1H-Imidazol-2-yl)acrylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6274555
• (2Z)-3-(1H-imidazol-2-yl)prop-2-enoic acid
• (Z)-3-(1H-Imidazol-2-yl)acrylic acid
• CHEMBL1789796
• starbld0021859
• 155170-46-0

• Inchi： 1S/C6H6N2O2/c9-6(10)2-1-5-7-3-4-8-5/h1-4H,(H,7,8)(H,9,10)/b2-1-
• InChI Key： BLNMENZGNYPNEL-UPHRSURJSA-N
• SMILES： OC(/C=C\C1=NC=CN1)=O

Computed Properties

• Exact Mass: 138.042927438g/mol
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66Ų

Additional information on (Z)-3-(1H-Imidazol-2-yl)acrylic acid

(Z)-3-(1H-Imidazol-2-yl)acrylic Acid: A Comprehensive Overview

(Z)-3-(1H-Imidazol-2-yl)acrylic acid, also known by its CAS number 155170-46-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure featuring an imidazole ring and an acrylic acid moiety, has garnered attention due to its versatile properties and potential applications in various industries. Recent advancements in synthetic methodologies and its utilization in cutting-edge research have further underscored its importance.

The molecular structure of (Z)-3-(1H-imidazol-2-yl)acrylic acid is characterized by a conjugated system, which imparts it with distinct electronic properties. The presence of the imidazole ring, a heterocyclic aromatic compound, contributes to its stability and reactivity. This makes it a valuable building block in the synthesis of more complex molecules, particularly in the realm of drug discovery and advanced materials. Researchers have explored its role as a precursor in the development of bioactive compounds, leveraging its ability to form hydrogen bonds and participate in various chemical reactions.

Recent studies have highlighted the potential of (Z)-3-(1H-imidazol-2-yl)acrylic acid in the field of polymer chemistry. Its ability to undergo polymerization under specific conditions has led to the creation of novel polymeric materials with tailored properties. These materials exhibit enhanced mechanical strength, thermal stability, and electrical conductivity, making them suitable for applications in electronics, optics, and biomedical devices. The incorporation of this compound into polymer networks has been shown to significantly improve their performance characteristics.

In addition to its role in polymer synthesis, (Z)-3-(1H-imidazol-2-yl)acrylic acid has found applications in catalysis. Its imidazole moiety serves as a coordinating site for metal ions, enabling it to act as a ligand in transition metal-catalyzed reactions. This property has been exploited in the development of homogeneous catalysts for processes such as olefin polymerization and cross-coupling reactions. The use of this compound as a ligand has been shown to enhance catalytic efficiency and selectivity, making it a valuable tool in green chemistry.

The synthesis of (Z)-3-(1H-imidazol-2-yl)acrylic acid has been optimized through various routes, including direct condensation reactions and more sophisticated methodologies involving organocatalysts. Recent advancements have focused on improving yield and purity while minimizing environmental impact. For instance, researchers have employed microwave-assisted synthesis techniques to achieve faster reaction times and higher product quality.

Beyond its chemical applications, (Z)-3-(1H-imidazol-2-yl)acrylic acid has shown promise in biological systems. Its ability to interact with biomolecules such as proteins and nucleic acids has led to investigations into its potential as a pharmacological agent. Early studies suggest that it may exhibit anti-inflammatory and antioxidant properties, opening avenues for its use in therapeutic applications.

In conclusion, (Z)-3-(1H-imidazol-2-yl)acrylic acid, CAS No. 155170-46-0, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with recent breakthroughs in synthetic methods and application development, positions it as a key player in advancing modern chemistry and materials science.